Cas no 1781162-07-9 (2,3,3,3-Tetrafluoro-2-methylpropan-1-amine;hydrochloride)

• Product Name: 2,3,3,3-Tetrafluoro-2-methylpropan-1-amine;hydrochloride
• CAS No: 1781162-07-9
• MF: C₄H₈ClF₄N
• MW: 181.559634208679
• CID: 6477742
• PubChem ID: 105439803
• Update Time: 2025-07-21

2,3,3,3-Tetrafluoro-2-methylpropan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,3,3,3-Tetrafluoro-2-methylpropan-1-amine;hydrochloride
• 2,3,3,3-tetrafluoro-2-methylpropan-1-amine hydrochloride
• EN300-26623965
• 1781162-07-9

• Inchi： 1S/C4H7F4N.ClH/c1-3(5,2-9)4(6,7)8;/h2,9H2,1H3;1H
• InChI Key： NVMALFKINXPJKF-UHFFFAOYSA-N
• SMILES： Cl.FC(C)(C(F)(F)F)CN

Computed Properties

• Exact Mass: 181.0281396g/mol
• Monoisotopic Mass: 181.0281396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 99.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 2,3,3,3-Tetrafluoro-2-methylpropan-1-amine;hydrochloride

Introduction to 2,3,3,3-Tetrafluoro-2-methylpropan-1-amine;hydrochloride (CAS No. 1781162-07-9)

2,3,3,3-Tetrafluoro-2-methylpropan-1-amine;hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1781162-07-9, is a fluorinated amine derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are known to modulate the biological activity and pharmacokinetic properties of drugs. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development.

The structural framework of 2,3,3,3-Tetrafluoro-2-methylpropan-1-amine;hydrochloride consists of a branched aliphatic chain with four fluorine substituents on the third carbon atom. This unique arrangement imparts distinct electronic and steric properties to the molecule, which can influence its interactions with biological targets. The presence of a secondary amine group provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological profiles.

In recent years, there has been a growing interest in fluorinated amines due to their potential applications in medicinal chemistry. These compounds are often employed as key building blocks in the synthesis of active pharmaceutical ingredients (APIs) due to their ability to enhance metabolic stability and binding affinity. For instance, fluorine atoms can reduce the rate of metabolic degradation by enzymes such as cytochrome P450 (CYP450), thereby prolonging the half-life of drugs in vivo.

One of the most compelling aspects of 2,3,3,3-Tetrafluoro-2-methylpropan-1-amine;hydrochloride is its utility in the development of novel therapeutic agents. Researchers have explored its use in designing small-molecule inhibitors targeting various disease pathways. A notable area of interest has been its application in oncology research. Fluorinated amines have shown promise as scaffolds for kinase inhibitors, which are critical in treating cancers by inhibiting aberrant signaling pathways. Preliminary studies have indicated that derivatives of this compound exhibit inhibitory activity against certain tyrosine kinases, suggesting their potential as lead compounds for further optimization.

The hydrochloride salt form of 2,3,3,3-Tetrafluoro-2-methylpropan-1-amine;hydrochloride offers several advantages over the free base form. The addition of a chloride counterion improves solubility in aqueous media, facilitating its use in solution-based synthetic protocols and pharmaceutical formulations. Additionally, the hydrochloride salt tends to be more stable under storage conditions, reducing degradation over time and ensuring consistent quality for research and industrial applications.

From a synthetic chemistry perspective, 2,3,3,3-Tetrafluoro-2-methylpropan-1-amine;hydrochloride serves as a versatile intermediate. Its structural features allow for modifications at multiple positions, enabling access to a diverse range of analogs. For example, nucleophilic substitution reactions at the secondary amine or selective hydrogenation of fluorinated double bonds can yield novel compounds with distinct biological activities. This flexibility makes it an attractive candidate for library synthesis programs aimed at identifying new drug candidates.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic properties. Drugs containing fluorine atoms often exhibit improved bioavailability and reduced susceptibility to enzymatic degradation. As such, 2,3,3,3-Tetrafluoro-2-methylpropan-1-amine;hydrochloride has been incorporated into various drug discovery campaigns targeting neurological disorders, infectious diseases, and inflammatory conditions. Its incorporation into peptidomimetics and protein kinase inhibitors has shown particularly promising results in preclinical models.

In conclusion, 2, 3, 3, Tetrafluoro-- methylpropan-- 1-- amine;hydrochloride (CAS No. 1781162079) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and functional attributes make it a valuable tool for synthesizing novel therapeutic agents with enhanced biological activity and improved pharmacokinetic profiles. As research continues to uncover new applications for fluorinated amines, this compound is poised to play an increasingly important role in the discovery and development of next-generation drugs.